Cas no 166196-54-9 (4-(4-Bromo-1H-pyrazol-3-yl)pyridine)

4-(4-Bromo-1H-pyrazol-3-yl)pyridine is a heterocyclic compound featuring a pyrazole ring linked to a pyridine moiety via a carbon-carbon bond, with a bromine substituent at the 4-position of the pyrazole. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom offers a reactive site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its rigid aromatic framework contributes to stability and potential applications in ligand design for catalysis. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.

4-(4-Bromo-1H-pyrazol-3-yl)pyridine structure

166196-54-9 structure

Product Name:4-(4-Bromo-1H-pyrazol-3-yl)pyridine

CAS No:166196-54-9

MF:C₈H₆BrN₃

MW:224.057340145111

MDL:MFCD14657915

CID:1076295

PubChem ID:45926067

Update Time:2025-06-08

4-(4-Bromo-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Bromo-1H-pyrazol-3-yl)pyridine
- 4-(4-bromo-1H-pyrazol-5-yl)pyridine(SALTDATA: FREE)
- ALBB-014796
- Ambcb4035217
- AR3941
- SureCN2148744
- 4-(4-Bromo-1h-pyrazol-3-yl)pyridin
- Pyridine, 4-(4-bromo-1H-pyrazol-3-yl)-
- 4-(4-bromo-1H-pyrazol-5-yl)pyridine
- DTXSID90672836
- DB-064605
- AKOS005174523
- CCG-344334
- 4-(4-Bromo-1H-pyrazol-3-yl)-pyridine
- AS-45720
- CS-0060267
- SCHEMBL2148744
- 4-(4-Bromo-3-pyrazolyl)pyridine
- MFCD14657915
- SY092640
- 166196-54-9
- AMY14407
- MDL： MFCD14657915
- Inchi： 1S/C8H6BrN3/c9-7-5-11-12-8(7)6-1-3-10-4-2-6/h1-5H,(H,11,12)
- InChI Key： LKKNQJJSEMQTHQ-UHFFFAOYSA-N
- SMILES： BrC1C=NNC=1C1C=CN=CC=1

Computed Properties

Exact Mass: 222.97451g/mol
Monoisotopic Mass: 222.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.651

4-(4-Bromo-1H-pyrazol-3-yl)pyridine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Room temperature

4-(4-Bromo-1H-pyrazol-3-yl)pyridine Pricemore >>

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